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Compound of Interest

Compound Name: Chlorprothixene sulfoxide

CAS No.: 10120-63-5

Cat. No.: B155534

Get Quote

In the biotransformation of xenobiotics, the metabolic fate of a parent drug dictates its

therapeutic window and safety profile. Chlorprothixene undergoes extensive hepatic

metabolism, with sulfoxidation being a major pathway.[1] The resulting metabolite,

chlorprothixene sulfoxide, often emerges as the predominant component found in plasma

following administration of the parent drug. Consequently, its accurate identification and

characterization are not merely academic exercises; they are critical for building a complete

pharmacokinetic model and understanding the holistic in-vivo behavior of chlorprothixene.

The addition of a single oxygen atom to the thioxanthene nucleus fundamentally alters the

molecule's physicochemical properties, such as polarity, which in turn affects its distribution,

clearance, and potential for off-target interactions. Therefore, a precise definition of its structure

and molecular weight is the foundational step for any further investigation.

PART 2: Core Molecular Attributes of
Chlorprothixene Sulfoxide
The transformation from chlorprothixene to its sulfoxide is a targeted oxidation event. This

section provides the definitive chemical structure and corresponding molecular weights, which
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are essential for analytical identification.

Chemical Structure Elucidation
The IUPAC name of the parent compound is (Z)-3-(2-chloro-9H-thioxanthen-9-ylidene)-N,N-

dimethylpropan-1-amine.[1] The metabolic process of sulfoxidation introduces an oxygen atom

onto the sulfur atom of the tricyclic thioxanthene core. This leads to the systematic name for the

metabolite: (3Z)-3-(2-Chloro-10-oxido-9H-thioxanthen-9-ylidene)-N,N-dimethyl-1-propanamine.

[2]

The diagram below illustrates this structural transformation.

Caption: Metabolic oxidation of Chlorprothixene to Chlorprothixene Sulfoxide.

Molecular Formula and Weight
The addition of one oxygen atom to the molecular formula of chlorprothixene (C₁₈H₁₈ClNS)

yields the formula for the sulfoxide metabolite.[1] All quantitative mass data are summarized in

the table below. This data is pivotal for configuring analytical instrumentation, particularly mass

spectrometers, for targeted analysis.
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Property
Chlorprothixene
(Parent)

Chlorprothixene
Sulfoxide
(Metabolite)

Justification

Molecular Formula C₁₈H₁₈ClNS C₁₈H₁₈ClNOS
Addition of one

Oxygen atom.

Average Molecular

Weight
315.86 g/mol 331.86 g/mol

Calculated based on

isotopic natural

abundance.

Monoisotopic Mass 315.0848 Da 331.0799 Da

Exact mass of the

most abundant

isotopes (e.g., ¹²C, ¹H,

³⁵Cl, ¹⁴N, ¹⁶O, ³²S);

critical for High-

Resolution Mass

Spectrometry

(HRMS).

PART 3: Experimental Verification Protocols
Theoretical data requires empirical validation. The following protocols outline a self-validating

system for confirming the identity of chlorprothixene sulfoxide in a biological matrix or as a

reference standard.

Workflow for Metabolite Identification
The logical flow for identifying and confirming the structure of a metabolite like

chlorprothixene sulfoxide relies on orthogonal analytical techniques, primarily

chromatography coupled with mass spectrometry and NMR.
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Biological Sample
(e.g., Plasma, Urine) or

Reference Standard

Liquid-Liquid or
Solid-Phase Extraction

LC-HRMS Analysis
(e.g., Q-TOF, Orbitrap)

Molecular Weight Confirmation
(m/z of [M+H]+ ≈ 332.0877)

Mass Inaccurate

Tandem MS (MS/MS)
Fragmentation Analysis

Mass Accurate

Structural Fragment Confirmation

NMR Spectroscopy
(¹H, ¹³C, 2D-COSY, HSQC)
(Requires purified sample)

Structure Proposed

Unambiguous Structure
Elucidation

If NMR is not feasible
(Structure Hypothesized)

Click to download full resolution via product page

Caption: A logical workflow for the analytical identification of chlorprothixene sulfoxide.
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Protocol: Molecular Weight Confirmation by LC-HRMS
Objective: To confirm the elemental composition of the metabolite by obtaining a high-

resolution, accurate mass measurement.

Sample Preparation:

For plasma samples, perform a protein precipitation with cold acetonitrile (3:1 v/v,

acetonitrile:plasma).

Vortex and centrifuge at >12,000 x g for 10 minutes.

Transfer the supernatant and evaporate to dryness under a stream of nitrogen.

Reconstitute in a mobile phase-compatible solvent (e.g., 50:50 water:acetonitrile).

Chromatographic Separation (HPLC/UPLC):

Column: A reversed-phase C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1

x 50 mm) is a robust starting point.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A typical gradient would run from 5% B to 95% B over several minutes to ensure

separation from the parent drug and other metabolites.

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.

High-Resolution Mass Spectrometry Detection:

Ionization: Electrospray Ionization in Positive Mode (ESI+).

Acquisition Mode: Full Scan MS from m/z 100-800.

Targeted Ion: The protonated molecule, [M+H]⁺.
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Theoretical m/z: 332.0877 (for C₁₈H₁₉ClNOS⁺).

Acceptance Criterion: The measured mass should be within 5 ppm of the theoretical mass.

This high degree of accuracy provides strong evidence for the proposed elemental

formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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